Cas no 578006-80-1 (2,8-Diazabicyclo[4.2.0]octa-1,3,5-triene(9CI))

• Product Name: 2,8-Diazabicyclo[4.2.0]octa-1,3,5-triene(9CI)
• CAS No: 578006-80-1
• MF: C₆H₆N₂
• MW: 106.125240802765
• CID: 1018517
• PubChem ID: 17809845
• Update Time: 2025-04-20

2,8-Diazabicyclo[4.2.0]octa-1,3,5-triene(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,8-Diazabicyclo[4.2.0]octa-1,3,5-triene(9CI)
• 5,7-diazabicyclo[4.2.0]octa-1(6),2,4-triene
• 2,8-DIAZABICYCLO[4.2.0]OCTA-1,3,5-TRIENE
• SCHEMBL2400223
• 578006-80-1
• DTXSID60591080

• Inchi： 1S/C6H6N2/c1-2-5-4-8-6(5)7-3-1/h1-3H,4H2,(H,7,8)
• InChI Key： IUINJUKUKQCSJU-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CN=2)C1

Computed Properties

• Exact Mass: 106.053098200g/mol
• Monoisotopic Mass: 106.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives